Cas no 6639-86-7 (2-Methylquinoxaline 1,4-Dioxide)

• Product Name: 2-Methylquinoxaline 1,4-Dioxide
• CAS No: 6639-86-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00047589
• CID: 508971
• PubChem ID: 81144
• Update Time: 2025-10-31

2-Methylquinoxaline 1,4-Dioxide Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-methyl-,1,4-dioxide
• 2-Methylquinoxaline 1,4-Dioxide
• 2-Methylquinoxaline
• 2-METHYLQUINOXALINEDIIUM-1,4-DIOLATE
• 3-methyl-4-oxidoquinoxalin-1-ium 1-oxide
• 2-Methylchinoxalin-1,4-dioxid
• 2-Methylquinoxaline di-N-oxide
• 2-methylquinoxaline dioxide
• 2-methylquinoxaline N,N'-dioxide
• 2-methylquinoxaline-1,4-diol
• NCGC00342202-01
• NSC-47510
• NSC47510
• InChI=1/C9H8N2O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H
• SCHEMBL2490891
• DTXSID10216615
• NS00036026
• NCI60_004173
• Quinoxaline, 2-methyl-, 1,4-dioxide
• AB01334619-02
• methylquinoxaline 1,4-dioxide
• MFCD00047589
• E?-quinoxalin-1-ylium-4-olate
• AKOS037645730
• NSC48949
• CHEMBL1989025
• FT-0613079
• CS-0080032
• 3-methyl-1-oxo-1,4-dihydro-1
• NSC-47509
• W15880
• NSC47509
• PZUHHXFIMAEXGO-UHFFFAOYSA-N
• 2-methyl quinoxaline 1,4-dioxide
• 6639-86-7
• AKOS005444773
• AS-62862
• 2-methyl-15,45-quinoxaline-1,4-diol
• 2-Methylquinoxaline-1,4-dioxide
• 2-methyl-1-oxo-1,4-dihydro-1??-quinoxalin-1-ylium-4-olate
• E2SLJ5V74N
• NSC 48949
• NSC-48949
• STK368263
• DTXCID40139106
• 2-Methylquinoxaline N,N'-dioxide; 2-Methylquinoxaline di-N-oxide; NSC 47509; NSC 47510; NSC 48949
• EINECS 229-648-4
• ALBB-035556
• 2-MQDO
• DB-240389

• MDL： MFCD00047589
• Inchi： 1S/C9H8N2O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• InChI Key： PZUHHXFIMAEXGO-UHFFFAOYSA-N
• SMILES： [O-]N1C(C)=C[N+](C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 50.92000
• LogP: 2.00520

Additional information on 2-Methylquinoxaline 1,4-Dioxide

Comprehensive Overview of 2-Methylquinoxaline 1,4-Dioxide (CAS No. 6639-86-7): Properties, Applications, and Industry Insights

2-Methylquinoxaline 1,4-Dioxide (CAS No. 6639-86-7) is a heterocyclic organic compound with a molecular formula of C₉H₈N₂O₂. This compound belongs to the quinoxaline dioxide family, characterized by its unique methyl-substituted structure and 1,4-dioxide functional groups. Its chemical properties, including solubility in polar solvents and thermal stability, make it a versatile intermediate in pharmaceutical and agrochemical research. Recent studies highlight its potential in antimicrobial applications, aligning with growing consumer interest in sustainable alternatives to traditional additives.

The synthesis of 2-Methylquinoxaline 1,4-Dioxide typically involves oxidation reactions of precursor quinoxalines, a process optimized for industrial-scale production. Researchers emphasize its role in developing next-generation biocides, particularly amid rising demand for eco-friendly formulations in agriculture. Notably, its mechanism of action—targeting microbial DNA—has sparked interest in antibiotic resistance research, a hot topic in 2024 due to global health concerns. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP-certified applications.

From an industrial perspective, CAS 6639-86-7 is gaining traction in animal feed preservation, addressing FAQs about feed safety and growth promoters. Its efficacy against Gram-positive bacteria positions it as a candidate for replacing conventional additives under tightening EU and FDA regulations. Supply chain data reveals increased procurement by specialty chemical manufacturers, driven by its compatibility with green chemistry principles—a trending search term among sustainability professionals.

Innovative applications extend to material science, where 2-Methylquinoxaline 1,4-Dioxide derivatives exhibit UV-stabilizing properties for polymers. This aligns with market demands for long-lasting industrial materials, frequently queried in engineering forums. Patents filed between 2020–2024 describe its use in photovoltaic cell coatings, leveraging its electron-accepting characteristics—a niche but growing application in renewable energy sectors.

Quality control protocols for 6639-86-7 emphasize residual solvent analysis and heavy metal screening, reflecting heightened industry focus on product safety standards. Storage recommendations (ambient temperature, inert atmosphere) cater to user searches about chemical shelf life optimization. The compound’s low ecotoxicity profile also features prominently in ESG reports, resonating with investors prioritizing green portfolio assets.

Emerging research explores structure-activity relationships of methylquinoxaline dioxide analogs, a subject trending in academic databases. Computational chemistry models predict enhanced bioactivity through molecular docking studies—a technique increasingly searched by AI-driven drug discovery platforms. These developments position CAS 6639-86-7 as a scaffold for precision medicine innovations, particularly in neglected tropical disease therapeutics.

Market analysts project steady growth for 2-Methylquinoxaline 1,4-Dioxide at 5.2% CAGR (2024–2030), attributed to expanding veterinary medicine markets and biodegradable preservative demand. Technical datasheets now include life cycle assessment metrics, responding to manufacturer inquiries about carbon footprint reduction strategies. This evolution underscores the compound’s alignment with circular economy principles—a dominant theme in contemporary chemical industry discourse.